Cas no 906095-67-8 (Methyl 2-Amino-5-fluoro-3-iodobenzoate)

Methyl 2-Amino-5-fluoro-3-iodobenzoate structure
906095-67-8 structure
Product Name:Methyl 2-Amino-5-fluoro-3-iodobenzoate
CAS No:906095-67-8
MF:C8H7FINO2
MW:295.049557924271
MDL:MFCD19982455
CID:1952040
PubChem ID:53621894
Update Time:2025-04-21

Methyl 2-Amino-5-fluoro-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-amino-5-fluoro-3-iodo-, methyl ester
    • 2-Amino-5-fluoro-3-iodo-benzoic acid methyl ester
    • SB82600
    • EN300-82909
    • methyl 2-amino-5-fluoro-3-iodobenzoate
    • AKOS027427665
    • methyl2-amino-5-fluoro-3-iodobenzoate
    • SCHEMBL1527688
    • PSLBISKIVWTSMQ-UHFFFAOYSA-N
    • 906095-67-8
    • CS-0262498
    • G49815
    • Z1238545222
    • Methyl 2-Amino-5-fluoro-3-iodobenzoate
    • MDL: MFCD19982455
    • Inchi: 1S/C8H7FINO2/c1-13-8(12)5-2-4(9)3-6(10)7(5)11/h2-3H,11H2,1H3
    • InChI Key: PSLBISKIVWTSMQ-UHFFFAOYSA-N
    • SMILES: IC1=CC(=CC(C(=O)OC)=C1N)F

Computed Properties

  • Exact Mass: 294.95055Da
  • Monoisotopic Mass: 294.95055Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 52.3Ų

Methyl 2-Amino-5-fluoro-3-iodobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M289908-10mg
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906095-67-8
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$ 50.00 2022-06-04
TRC
M289908-50mg
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methyl 2-amino-5-fluoro-3-iodobenzoate
906095-67-8 95.0%
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Enamine
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methyl 2-amino-5-fluoro-3-iodobenzoate
906095-67-8 95.0%
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Enamine
EN300-82909-0.25g
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Enamine
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906095-67-8 95.0%
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Enamine
EN300-82909-1.0g
methyl 2-amino-5-fluoro-3-iodobenzoate
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Enamine
EN300-82909-2.5g
methyl 2-amino-5-fluoro-3-iodobenzoate
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